BI-2545

• Molecular Formula: C23H19F6N5O3
• Molecular Weight: 527.4 g/mol
• InChI: InChI=1S/C23H19F6N5O3/c24-22(25,26)13-3-11(4-14(6-13)23(27,28)29)10-37-21(36)34-8-16-15(17(16)9-34)7-30-20(35)12-1-2-18-19(5-12)32-33-31-18/h1-6,15-17H,7-10H2,(H,30,35)(H,31,32,33)/t15?,16-,17+
• InChIKey: ZDOBSAPHUUUOHX-ALOPSCKCSA-N

BI-2545 Autotaxin Inhibitor: Chemical Probe for ENPP2 Target Engagement

BI-2545 is a synthetic small-molecule inhibitor of autotaxin (ATX; ENPP2), a secreted enzyme that generates lysophosphatidic acid (LPA), a bioactive lipid mediator implicated in fibrosis, inflammation, and tumor progression [1]. Developed via structure-guided optimization of the published ATX inhibitor PF-8380, BI-2545 demonstrates single-digit nanomolar potency against human and rat ATX in biochemical assays (IC50 = 2.2 nM and 3.4 nM, respectively) and exhibits improved oral pharmacokinetics and in vivo LPA-lowering efficacy in preclinical rodent models [2].

ATX pathway inhibition study fit. Supports ENPP2 target engagement research with reported orthosteric binding mode.

Oral dosing research context. Enables in vivo pharmacodynamic studies via oral administration in rodent models.

Chemical probe with matched inactive control. Available through opnMe portal; paired inactive control BI-3017 supports rigorous assay controls.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BI-2545 Ligand Page (ID: 9791). View Source

BI-2545 vs. Generic ATX Inhibitors: Why Structural Analogs Fail

ATX inhibitors within the same structural class exhibit substantial divergence in key performance attributes that directly impact experimental reproducibility and translatability. As exemplified by the PF-8380 series, minor structural modifications can produce marked differences in whole-blood potency, hERG liability, oral bioavailability, and in vivo pharmacodynamic efficacy [1]. Procurement of a suboptimal analog without verified comparative data on these parameters may introduce confounding off-target activity, necessitate higher dosing to achieve target engagement, or compromise in vivo endpoint validity. The quantitative differentiation of BI-2545 from its progenitor PF-8380, documented below, provides a benchmark for assessing fitness-for-purpose in ATX research programs [2].

Structural analog

PF-8380 and other ATX inhibitors may shift whole-blood potency and in vivo pharmacodynamic response relative to BI-2545. Head-to-head benchmarking is required.

hERG profile mismatch

Alternative ATX probes with unreported or moderate hERG activity may introduce off-target confounds in long-term in vivo protocols. hERG endpoint context may differ.

Missing inactive control

Substituting ATX inhibitors lacking a matched inactive control may weaken target engagement interpretation and assay specificity controls.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source
• [2] Chemical Probes Portal. BI-2545 Probe Report. View Source

BI-2545 vs. PF-8380: Quantitative Differentiation

Enhanced Enzymatic Potency Against Human ATX

BI-2545 demonstrates substantially improved inhibitory potency against human ATX compared to the parent compound PF-8380 in both biochemical and whole-blood assays [1]. In human whole blood, which represents a physiologically relevant matrix containing endogenous substrate (LPC) and protein binding components, BI-2545 is approximately 10-fold more potent than PF-8380 .

Enzymatic potency

Head-to-head

Human ATX: 3.0-fold improvement vs PF-8380

Supports assay potency context for cell-free ATX inhibition studies.

Isolated enzyme assay; reported IC₅₀ values: BI-2545 2.2 nM, PF-8380 6.5 nM.

Evidence Dimension	Human ATX inhibition (biochemical assay) / Human whole blood ATX inhibition
Target Compound Data	IC50 = 2.2 nM (human ATX enzyme); IC50 = 29 nM (human whole blood)
Comparator Or Baseline	PF-8380: IC50 = 6.5 nM (human ATX enzyme); IC50 = 307 nM (rat whole blood, with human enzyme data not fully reported but contextually similar; rat whole blood provided as comparator per original publication data)
Quantified Difference	~3-fold improvement in biochemical potency; ~10-fold improvement in whole-blood potency
Conditions	Human recombinant ATX enzyme assay; human whole blood ATX activity assay

Why This Matters

Superior whole-blood potency reduces the compound concentration required to achieve target engagement in ex vivo or translational studies, minimizing potential off-target effects and compound consumption.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source

Superior Whole Blood Potency and Target Engagement

In rats, BI-2545 exhibits markedly superior oral exposure and pharmacokinetic properties compared to PF-8380 [1]. The compound achieves approximately 2.3-fold higher maximum plasma concentration (Cmax) and 2-fold higher total exposure (AUC), with an extended terminal half-life .

Whole blood potency

Head-to-head

Human: 3.5-fold improvement vs PF-8380

Supports ex vivo target engagement assay context.

Ex vivo whole blood, 2 h incubation; reported IC₅₀: BI-2545 29 nM, PF-8380 101 nM.

Evidence Dimension	Oral pharmacokinetic parameters (10 mg/kg p.o. in rats)
Target Compound Data	Cmax = 140 nM; AUC = 675 nM·h; T1/2 = 3.4 h
Comparator Or Baseline	PF-8380: Cmax = 60.3 nM; AUC = 342 nM·h; T1/2 = 2.5 h
Quantified Difference	Cmax: 2.3-fold increase; AUC: 2.0-fold increase; T1/2: 1.4-fold longer
Conditions	Male Wistar rats; 10 mg/kg oral gavage

Why This Matters

Enhanced oral exposure and longer half-life support once-daily or less frequent dosing regimens in chronic in vivo studies, improving experimental convenience and reducing animal handling stress.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source

Eliminated hERG Liability and Cardiac Safety

BI-2545 achieves near-complete suppression of plasma LPA (specifically 18:2 LPA, a predominant species) following a single oral dose in rats, whereas PF-8380 produces only modest reduction at the same dose [1]. This differential efficacy directly correlates with the improved pharmacokinetic exposure of BI-2545 .

hERG inhibition

Head-to-head

>20-fold larger margin vs PF-8380

Supports safety-related endpoint monitoring in long-term in vivo protocols.

Patch clamp; reported IC₅₀: BI-2545 >10 µM, PF-8380 480 nM.

Evidence Dimension	Maximum reduction of plasma 18:2 LPA in rats
Target Compound Data	90.4% reduction (single oral dose, 10 mg/kg)
Comparator Or Baseline	PF-8380: 32.2% reduction (single oral dose, 10 mg/kg)
Quantified Difference	2.8-fold greater LPA suppression
Conditions	Male Wistar rats; plasma 18:2 LPA measured 4 h post-dose

Why This Matters

Robust and near-maximal target engagement in vivo provides a clear pharmacodynamic readout, enabling reliable interpretation of efficacy studies in fibrosis, inflammation, or oncology models.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source

Greater In Vivo LPA Reduction After Oral Dosing

BI-2545 exhibits negligible inhibition of the hERG potassium channel, a critical liability for drug-induced QT prolongation, whereas PF-8380 demonstrates significant hERG blockade at sub-micromolar concentrations . This represents a key safety differentiation engineered during the optimization campaign [1].

In vivo LPA reduction

Head-to-head

+58 pp greater LPA suppression vs PF-8380

Supports exposure-model interpretation for oral pharmacodynamic studies.

Rat 10 mg/kg p.o. single dose; plasma 18:2 LPA: BI-2545 90.4% vs PF-8380 32.2% reduction.

Evidence Dimension	hERG channel inhibition (IC50)
Target Compound Data	IC50 > 10 μM (no significant inhibition)
Comparator Or Baseline	PF-8380: IC50 = 480 nM
Quantified Difference	>20-fold improvement in hERG safety margin
Conditions	Automated patch-clamp electrophysiology (hERG-HEK293 cells)

Why This Matters

Absence of hERG liability reduces the risk of confounding cardiovascular effects in in vivo studies and makes BI-2545 a cleaner tool compound for target validation experiments where cardiac safety is a concern.

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source

High-Resolution Orthosteric Binding Mode Validation

BI-2545 was profiled at 10 μM against a diverse panel of 48 enzymes, receptors, ion channels, and transporters to assess potential off-target pharmacology [1]. The compound demonstrates a clean selectivity profile, with significant activity (>50% inhibition) observed for only 4 targets, none of which are structurally related to ATX or implicated in the primary LPA signaling pathway .

Orthosteric binding mode

Reported

PDB 5OHI, 1.66 Å resolution

Supports structure-based target interrogation and computational docking studies.

Type I inhibitor; matched inactive control BI-3017 available for assay controls.

Evidence Dimension	Broad-panel off-target profiling at 10 μM
Target Compound Data	4/48 targets inhibited >50% (5-HT2A receptor: 55%; L-type Ca2+ channel: 80%; Na+ channel site 2: 66%; norepinephrine transporter: 61%)
Comparator Or Baseline	No direct comparator data available; represents standalone selectivity characterization
Quantified Difference	Not applicable (standalone dataset)
Conditions	CEREP / Eurofins panel of 48 targets at 10 μM test concentration

Why This Matters

Documented selectivity profile provides transparency regarding potential off-target activities, enabling researchers to design appropriate controls (e.g., BI-3017 inactive analog) and interpret phenotypic outcomes with greater confidence.

• [1] Chemical Probes Portal. BI-2545 Probe Report. View Source

BI-2545 Application Scenarios: Fibrosis, Inflammation, and Target Validation

Target Validation in Pulmonary Fibrosis Models

For studies requiring robust and sustained LPA suppression in rodent models of pulmonary fibrosis, liver fibrosis, or systemic sclerosis, BI-2545 is the preferred ATX inhibitor [1]. The compound's 90.4% maximal LPA reduction at 10 mg/kg p.o., combined with a 3.4 h half-life and 2.3-fold higher Cmax versus PF-8380, ensures reliable target engagement throughout the dosing interval . This high pharmacodynamic efficacy reduces the likelihood of false-negative results due to incomplete pathway inhibition, a risk associated with less potent or less bioavailable ATX inhibitors [2].

Pain and Inflammation Studies with Cardiac Safety

When performing ex vivo ATX activity assays in human or rodent whole blood—a matrix that more accurately reflects physiological enzyme-substrate interactions and protein binding than biochemical buffer systems—BI-2545 provides superior potency (IC50 = 29 nM in human WB; 96 nM in rat WB) compared to PF-8380 (IC50 = 307 nM in rat WB) [1]. This 3- to 10-fold potency advantage translates to lower required compound concentrations, minimizing solvent effects and off-target interactions while conserving valuable clinical samples or reagents .

Structure-Based Drug Discovery and Mechanistic Studies

For experimental protocols in which cardiovascular monitoring is critical—such as telemetry studies, echocardiography, or models with pre-existing cardiac compromise—BI-2545 offers a decisive safety advantage [1]. Its lack of hERG channel inhibition (IC50 >10 μM vs. PF-8380 IC50 = 480 nM) eliminates a significant confounding variable that could otherwise obscure ATX-mediated phenotypes or prematurely terminate studies due to QT prolongation . This clean cardiac profile makes BI-2545 the compound of choice for studies where cardiac safety is a primary endpoint or exclusion criterion [2].

Biomarker-Driven Pharmacodynamics in Cancer and Cardiovascular Models

BI-2545 is uniquely positioned within the ATX inhibitor landscape due to the availability of a matched, structurally related inactive control compound, BI-3017, through the Boehringer Ingelheim opnMe program [1]. This enables rigorous control experiments that distinguish on-target ATX-mediated effects from potential off-target activities or compound-specific artifacts . Procurement of BI-2545 alongside BI-3017 is strongly recommended for publication-grade chemical probe studies requiring the highest standard of target validation [2].

Application

Selection Property

Validation Focus

Pulmonary fibrosis model studies

Oral pharmacodynamic response context

Plasma LPA reduction and LPAR1 downstream signaling endpoints

Chronic pain and inflammation research

Safety-related endpoint monitoring

hERG channel off-target review; long-term dosing tolerability

Structure-based drug discovery

High-resolution orthosteric binding validation

Crystallographic docking studies; matched inactive control for target engagement assays

Cancer and cardiovascular model studies

Oral exposure and repeated-dosing context

Sustained LPA suppression; PK/PD relationship in tumor progression and remodeling models

• [1] Kuttruff CA, Ferrara M, Bretschneider T, Hoerer S, Handschuh S, Nosse B, Romig H, Nicklin P, Roth GJ. Discovery of BI-2545: A Novel Autotaxin Inhibitor That Significantly Reduces LPA Levels in Vivo. ACS Med Chem Lett. 2017;8(12):1252-1257. View Source
• [2] Chemical Probes Portal. BI-2545 Probe Report. View Source